Cas no 364380-96-1 (1,3-Palmitin-2-Arachidonin)

• Product Name: 1,3-Palmitin-2-Arachidonin
• CAS No: 364380-96-1
• MF: C₅₅H₉₈O₆
• MW: 855.363038539886
• CID: 5092210
• Update Time: 2025-10-30

1,3-Palmitin-2-Arachidonin Chemical and Physical Properties

Names and Identifiers

• 5,8,11,14-Eicosatetraenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester, (5Z,8Z,11Z,14Z)-
• 1,3-Palmitin-2-Arachidonin

• Inchi： 1S/C55H98O6/c1-4-7-10-13-16-19-22-25-26-27-28-31-34-37-40-43-46-49-55(58)61-52(50-59-53(56)47-44-41-38-35-32-29-23-20-17-14-11-8-5-2)51-60-54(57)48-45-42-39-36-33-30-24-21-18-15-12-9-6-3/h16,19,25-26,28,31,37,40,52H,4-15,17-18,20-24,27,29-30,32-36,38-39,41-51H2,1-3H3/b19-16-,26-25-,31-28-,40-37-
• InChI Key： HZRYQDLJXVKCCU-ZDCWQFGBSA-N
• SMILES： C(OC(COC(=O)CCCCCCCCCCCCCCC)COC(=O)CCCCCCCCCCCCCCC)(=O)CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC

Experimental Properties

• Density: 0.928±0.06 g/cm3(Predicted)
• Boiling Point: 800.7±65.0 °C(Predicted)

Additional information on 1,3-Palmitin-2-Arachidonin

Introduction to 1,3-Palmitin-2-Arachidonin (CAS No. 364380-96-1)

1,3-Palmitin-2-Arachidonin (CAS No. 364380-96-1) is a specialized triglyceride that has garnered significant attention in the fields of lipid biochemistry and pharmaceutical research. This compound is composed of a glycerol backbone with palmitic acid esterified at the 1 and 3 positions and arachidonic acid at the 2 position. The unique structure of 1,3-Palmitin-2-Arachidonin makes it a valuable tool for investigating the biological roles of specific fatty acids and their impact on cellular processes.

The study of 1,3-Palmitin-2-Arachidonin has been enriched by recent advancements in analytical techniques and molecular biology. One of the key areas of interest is its role in inflammation and immune responses. Arachidonic acid, a polyunsaturated omega-6 fatty acid, is a precursor to several bioactive lipid mediators, including prostaglandins, thromboxanes, and leukotrienes. These mediators play crucial roles in modulating inflammatory responses and immune cell function.

Research has shown that the specific positioning of arachidonic acid at the sn-2 position in 1,3-Palmitin-2-Arachidonin can influence its metabolic fate and biological activity. For instance, studies have demonstrated that sn-2 arachidonic acid is more readily released by phospholipase A2 (PLA2) compared to other positions, leading to increased production of eicosanoids. This property makes 1,3-Palmitin-2-Arachidonin a valuable substrate for investigating the regulation of eicosanoid biosynthesis and its implications in various diseases.

In addition to its role in inflammation, 1,3-Palmitin-2-Arachidonin has been studied for its potential therapeutic applications. Preclinical studies have explored its use in modulating lipid metabolism and reducing cardiovascular risk factors. For example, a recent study published in the Journal of Lipid Research found that dietary supplementation with 1,3-Palmitin-2-Arachidonin led to improved lipid profiles and reduced markers of oxidative stress in animal models of hyperlipidemia.

The structural specificity of 1,3-Palmitin-2-Arachidonin also makes it an important tool for understanding the mechanisms of lipid absorption and transport. Research has shown that the positioning of fatty acids within triglycerides can affect their digestion and absorption rates. This knowledge is crucial for developing strategies to optimize nutrient delivery and improve health outcomes.

In the context of drug development, 1,3-Palmitin-2-Arachidonin has been investigated as a potential carrier molecule for targeted drug delivery systems. The unique properties of this triglyceride allow it to be incorporated into liposomes or other nanocarriers, enhancing the stability and bioavailability of therapeutic agents. This approach has shown promise in improving the efficacy and safety profiles of various drugs.

The safety profile of 1,3-Palmitin-2-Arachidonin is another important consideration. Extensive toxicological studies have demonstrated that this compound is well-tolerated at physiological concentrations and does not exhibit significant adverse effects. However, as with any bioactive compound, appropriate dosing and administration protocols are essential to ensure safety and efficacy.

In conclusion, 1,3-Palmitin-2-Arachidonin (CAS No. 364380-96-1) is a multifaceted compound with a wide range of applications in lipid biochemistry, pharmaceutical research, and therapeutic development. Its unique structure and biological properties make it a valuable tool for advancing our understanding of lipid metabolism and inflammation. Ongoing research continues to uncover new insights into its potential benefits and mechanisms of action.